Cas no 339094-41-6 (2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-)

2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl- structure
339094-41-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-
CAS No:339094-41-6
MF:C10H14N2O7
MW:274.227363109589
CID:302069
PubChem ID:21141166
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-
    • 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-glucofuranosyl-
    • 339094-41-6
    • 2,4(1H,3H)-Pyrimidinedione,1-.beta.-D-glucofuranosyl-
    • 1-betaD-glucofuranosyluracil
    • JAENUIKAWXKZRR-GPMKSPRZSA-N
    • SCHEMBL2056707
    • Inchi: 1S/C10H14N2O7/c13-3-4(14)8-6(16)7(17)9(19-8)12-2-1-5(15)11-10(12)18/h1-2,4,6-9,13-14,16-17H,3H2,(H,11,15,18)/t4-,6-,7-,8-,9-/m1/s1
    • InChI Key: JAENUIKAWXKZRR-GPMKSPRZSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]1[C@@H](CO)O)O)O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 274.08
  • Monoisotopic Mass: 274.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.6
  • Topological Polar Surface Area: 140A^2
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